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Introduction

Etavopivat (formerly FT-4202) is an investigational, oral, selective small-molecule activator of
erythrocyte pyruvate kinase (PKR).[1][2] Activation of PKR is a novel therapeutic approach for
sickle cell disease (SCD) and thalassemia.[3][4] Etavopivat's mechanism of action is designed
to increase adenosine triphosphate (ATP) levels and decrease 2,3-diphosphoglycerate (2,3-
DPG) levels in red blood cells (RBCs).[5] This is expected to increase hemoglobin's affinity for
oxygen, thereby reducing RBC sickling, hemolysis, and the frequency of vaso-occlusive crises
(VOCs) in patients with SCD. These application notes provide a detailed overview of the clinical
trial design, key experimental protocols, and data presentation for Phase 2/3 studies of
Etavopivat.

Mechanism of Action Signaling Pathway

Etavopivat acts as an allosteric activator of pyruvate kinase in red blood cells, a critical enzyme
in the glycolytic pathway. Its activation leads to a cascade of downstream effects aimed at
improving RBC health and function.
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Caption: Etavopivat's mechanism of action signaling pathway.
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Phase 2/3 Clinical Trial Design and Protocols

Ongoing pivotal studies for Etavopivat include the Phase 2/3 HIBISCUS trial and the Phase 2
GLADIOLUS trial. These studies are designed to evaluate the efficacy and safety of Etavopivat
in patients with sickle cell disease and thalassemia.

HIBISCUS Trial (NCT04624659): A Phase 2/3 Adaptive,
Randomized, Placebo-Controlled Study

The HIBISCUS trial is a multicenter study designed to assess the efficacy and safety of
Etavopivat in adults and adolescents with SCD.

Study Objectives:

o Primary: To evaluate the effect of Etavopivat compared to placebo on hemoglobin response
and the annualized rate of VOCs.

e Secondary: To assess the impact on hemolysis biomarkers, patient-reported outcomes of
fatigue, and time to first VOC.

Study Design: The study follows an adaptive design. In the initial Phase 2 part, patients were
randomized in a 1:1:1 ratio to receive one of two dose levels of Etavopivat (200 mg or 400 mg
daily) or a placebo. Following an interim analysis of the Phase 2 data, a single dose was
selected for the Phase 3 portion, where new patients are randomized 1:1 to the selected
Etavopivat dose or placebo. The double-blind treatment period is 52 weeks, with a subsequent
open-label extension period.

Patient Population: Inclusion criteria include patients aged 12 to 65 years with a confirmed
diagnosis of SCD and a history of at least two VOCs in the previous year. Hemoglobin levels at
screening must be between = 5.5 and < 10.5 g/dL. Patients on stable doses of hydroxyurea,
crizanlizumab, or L-glutamine are permitted to enroll.

GLADIOLUS Trial (NCT04987489): A Phase 2 Open-Label
Study

The GLADIOLUS trial is an open-label study evaluating the safety and efficacy of Etavopivat in
patients with SCD or thalassemia who are on chronic transfusion therapy.
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Study Objectives:

e Primary: To assess the efficacy of Etavopivat in reducing red blood cell transfusion burden
and increasing hemoglobin levels.

Study Design: This is a multicenter, open-label, multi-cohort study. Patients receive 400 mg of
Etavopivat once daily. The study evaluates different cohorts based on the specific
hemoglobinopathy and transfusion requirements.

Patient Population: The trial enrolls patients aged 12 to 65 with a confirmed diagnosis of SCD
or thalassemia who are chronically transfused.

Key Experimental Protocols

Detailed methodologies for the assessment of key endpoints are crucial for the reproducibility
and validation of clinical trial results.

Protocol for Assessment of Vaso-Occlusive Crises
(VOCs)

Objective: To standardize the identification and reporting of VOCs.
Methodology:

» Definition of a VOC: A VOC is defined as an episode of pain requiring medical intervention,
such as a visit to an emergency department, hospital, or day unit, and treated with a
parenteral narcotic analgesic or ketorolac. Patient-reported outcomes are also collected daily
using an electronic diary to capture VOCs managed at home.

o Data Collection:

o For medically attended VOC:s, site staff will document the date and time of the event, the
location of treatment, and the type and dose of analgesics administered.

o For patient-reported VOCs, patients will complete a daily electronic diary. The diary
includes a dichotomous (yes/no) question: "Did you have a pain crisis in the past 24
hours?". A "yes" response is recorded as a VOC day.
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» VOC Event Adjudication: An independent clinical events committee will review all reported
VOCs to ensure they meet the protocol-defined criteria.

Protocol for Measurement of Erythrocyte 2,3-
Diphosphoglycerate (2,3-DPG) and Adenosine
Triphosphate (ATP)

Objective: To quantify the levels of 2,3-DPG and ATP in erythrocytes as pharmacodynamic
markers of Etavopivat activity.

Methodology:
e Sample Collection and Handling:
o Whole blood samples are collected in K2EDTA tubes.

o Samples should be processed promptly or stored at 4°C for no longer than 8 hours before
processing. For longer-term storage, samples can be stored at -70°C.

¢ Measurement:

o Commercial enzymatic assay kits are utilized for the quantification of both 2,3-DPG and
ATP.

o The assays are typically adapted for use on a centrifugal or automated analyzer.

o For 2,3-DPG, the assay is based on the enzymatic cleavage of 2,3-DPG and the
subsequent oxidation of nicotinamide adenine dinucleotide, measured by the change in
absorbance at 340 nm.

o ATP levels are measured using a validated analytical method, often based on a luciferase-
luciferin reaction that produces light in proportion to the amount of ATP present.

o Data Analysis: Results are reported as micromoles per gram of hemoglobin (umol/g Hb) to
normalize for hematocrit.
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Protocol for Pharmacokinetic (PK) and
Pharmacodynamic (PD) Assessment

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) of
Etavopivat and its effect on biomarkers.

Methodology:

Sample Collection:

o Serial blood samples for plasma concentration of Etavopivat are collected at pre-defined
time points before and after drug administration.

o Urine samples may also be collected to assess excretion.
o Bioanalysis:

o Etavopivat plasma concentrations are determined using a validated liquid
chromatography-tandem mass spectrometry (LC-MS/MS) method.

o PD Sample Collection:

o Blood samples for 2,3-DPG and ATP analysis are collected concurrently with PK samples
to establish the exposure-response relationship.

o PK/PD Analysis: Non-compartmental analysis is used to determine key PK parameters such
as Cmax, Tmax, AUC, and half-life. The relationship between Etavopivat plasma
concentrations and changes in 2,3-DPG and ATP levels is then modeled.

Data Presentation

Quantitative data from the clinical trials should be summarized in a clear and structured format
to facilitate comparison and interpretation.

Table 1: Summary of Etavopivat Phase 2/3 Clinical Trial Designs
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- HIBISCUS Trial GLADIOLUS Trial
eature

(NCT04624659) (NCT04987489)
Phase 2/3 2

Study Design

Adaptive, Randomized,

Placebo-Controlled, Double-

Open-Label, Multi-Cohort

Blind

Sickle Cell Disease &
Thalassemia (Ages 12-65),

Chronically Transfused

Sickle Cell Disease (Ages 12-

Patient Population
65)

) Etavopivat (200 mg or 400 mg ) ]
Intervention Etavopivat (400 mg daily)

daily) vs. Placebo

] Reduction in RBC Transfusion
Hemoglobin Response,

Primary Endpoints i
Annualized VOC Rate

Burden, Hemoglobin

Response

Duration 52 weeks (double-blind) 48 weeks

Table 2: Pharmacodynamic Effects of Etavopivat (Phase 1 Data)

. Change from
Baseline (Mean *

SD)

Parameter Treatment Group Baseline (Mean *

SD)

Etavopivat (400 mg

2,3-DPG (umol/g Hb) Data not available Significant Decrease

daily)

Etavopivat (400 mg

ATP (umol/g Hb) Data not available Significant Increase

daily)

Etavopivat (400 mg ) >1 g/dL increase in
Data not available

Hemoglobin (g/dL) ) )
daily) 73.3% of patients

Note: Specific mean and SD values from Phase 1 are not publicly available but the direction
and significance of change have been reported.
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Experimental Workflow Diagram

The following diagram illustrates the typical workflow for a patient participating in a Phase 2/3
Etavopivat clinical trial.
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Caption: Patient workflow in a Phase 2/3 Etavopivat clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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